Cas no 1592700-11-2 (2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide)
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
- 1592700-11-2
- EN300-763588
-
- Inchi: 1S/C12H24N2O/c1-4-6-10(2)11(15)13-9-12(3)7-5-8-14-12/h10,14H,4-9H2,1-3H3,(H,13,15)
- InChI Key: KGIZCYDWOASNKJ-UHFFFAOYSA-N
- SMILES: O=C(C(C)CCC)NCC1(C)CCCN1
Computed Properties
- Exact Mass: 212.188863393g/mol
- Monoisotopic Mass: 212.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.1Ų
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763588-0.05g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 0.05g |
$707.0 | 2025-02-24 | |
| Enamine | EN300-763588-0.1g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 0.1g |
$741.0 | 2025-02-24 | |
| Enamine | EN300-763588-0.25g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 0.25g |
$774.0 | 2025-02-24 | |
| Enamine | EN300-763588-0.5g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 0.5g |
$809.0 | 2025-02-24 | |
| Enamine | EN300-763588-1.0g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 1.0g |
$842.0 | 2025-02-24 | |
| Enamine | EN300-763588-2.5g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 2.5g |
$1650.0 | 2025-02-24 | |
| Enamine | EN300-763588-5.0g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 5.0g |
$2443.0 | 2025-02-24 | |
| Enamine | EN300-763588-10.0g |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide |
1592700-11-2 | 95.0% | 10.0g |
$3622.0 | 2025-02-24 |
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
Comprehensive Overview of 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide (CAS No. 1592700-11-2)
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide, with the CAS number 1592700-11-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amide and pyrrolidine functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.
The molecular structure of 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide includes a pentanamide backbone substituted with a 2-methylpyrrolidin-2-yl moiety. This configuration is critical for its interactions with enzymes or receptors, making it a candidate for further investigation in neurological and metabolic disorders. Recent studies have explored its potential as a modulator of G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating conditions like chronic pain and inflammation.
In the context of drug design, the compound’s lipophilicity and hydrogen-bonding capacity are key factors influencing its pharmacokinetic profile. These properties align with current trends in AI-driven drug discovery, where computational models predict compound efficacy before lab synthesis. Searches for "amide-based drug candidates 2024" or "pyrrolidine derivatives in medicine" reflect growing interest in such molecules, underscoring the relevance of CAS 1592700-11-2 in cutting-edge research.
From a synthetic chemistry perspective, the preparation of 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide involves multi-step organic reactions, including amide coupling and reductive amination. Optimizing these processes is a focus area for industrial chemists, as evidenced by frequent queries like "efficient amide synthesis techniques." The compound’s stability under various pH conditions also makes it a subject of formulation science, particularly for oral delivery systems.
Environmental and safety assessments of CAS 1592700-11-2 indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, aligning with broader workplace safety trends. Discussions on "green chemistry alternatives" often highlight the need for sustainable synthesis routes for such intermediates, further driving innovation in this field.
In summary, 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide represents a promising scaffold in medicinal chemistry. Its structural versatility and potential therapeutic applications position it at the intersection of high-throughput screening and precision medicine. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, resonating with global searches for "next-generation small molecule therapeutics."
1592700-11-2 (2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)